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Compound of Interest

Compound Name: Carbazole Violet

cat. No.: B1584481

An In-Depth Technical Guide to the Chemical Properties of C.I. Pigment Violet 23 (CAS 6358-
30-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. Pigment Violet 23, identified by CAS number 6358-30-1, is a high-performance organic
pigment belonging to the dioxazine class of compounds.[1][2] Its chemical name is 8,18-
Dichloro-5,15-diethyl-5,15-dihydrodiindolo[3,2-b:3',2"-m]triphenodioxazine.[3] Renowned for its
intense, bluish-violet shade and excellent stability, Pigment Violet 23 is widely utilized in various
industrial applications, including paints, inks, plastics, and textiles.[4][5] While primarily used as
a colorant, its comprehensive chemical and physical properties, along with its toxicological
profile, are of significant interest to researchers and scientists in various fields. This guide
provides a detailed overview of the core chemical properties, experimental protocols, and
toxicological data for CAS number 6358-30-1.

Chemical and Physical Properties

Pigment Violet 23 is a dark purple solid with a complex polycyclic structure.[2] Its robust
chemical nature contributes to its exceptional stability to heat, light, and various solvents.[6] A
summary of its key chemical and physical properties is presented in the tables below.

Table 1: General Chemical Properties of Pigment Violet
23
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Property Value Reference(s)
CAS Number 6358-30-1 [7]
Molecular Formula C34H22CI2N402 [7]
Molecular Weight 589.47 g/mol [7]
Appearance Violet crystalline powder [8]
Chemical Class Dioxazine [9]

Carbazole Violet, Dioxazine
Synonyms ] ] [5][10]
Violet, Permanent Violet RL

ble 2: Physicochemical for Pi iolet 22

Property Value Reference(s)
Melting Point >385 °C (decomposes) [2]

Density 1.4-1.6 g/cm3 [6][9]

Bulk Density 11.7 - 13.3 Ib/gal [6]

pH of 10% Slurry 5.0-8.0 [O][11][12]

Oil Absorption <50 cc/100g [9]

Heat Stability 180-220 °C [9][12]

Water Solubility Insoluble [8]

- Generally insoluble in common
Solvent Solubility ] vent [518]
organic solvents

Experimental Protocols
Synthesis of Pigment Violet 23

The synthesis of Pigment Violet 23 is a multi-step process that involves the condensation of 3-
amino-N-ethylcarbazole with chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone), followed by a
ring-closure reaction.[2][6]
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Detailed Methodology:
A common synthetic route is as follows:

o Condensation: 100g of 3-amino-9-ethylcarbazole, 42.5g of anhydrous sodium acetate, and
87.5g of chloranil are added to 1,9409g of o-dichlorobenzene at 50°C.[13]

e The mixture is stirred at 60-65°C for several hours until the 3-amino-9-ethylcarbazole is
consumed.[13]

e The reaction mixture is then heated to 115°C under vacuum to remove acetic acid.[13]

e Ring Closure: The temperature is raised to 150°C, and a catalyst such as benzenesulfonyl
chloride is added.[13] The mixture is then heated to 176-180°C to facilitate the ring-closure
reaction, forming the crude pigment.[13]

« |solation and Purification: The reaction mixture is cooled, and the crude Pigment Violet 23 is
isolated by filtration.[14] The filter cake is washed with hot o-dichlorobenzene and then with
water to remove impurities.[13][14] The purified pigment is then dried.[14]
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Synthesis Workflow of Pigment Violet 23

Starting Materials

3-amino-N-ethylcarbazole

Chloranil

Sodium Acetate

o-dichlorobenzene

~ Dyl

Condensation
(60-65°C)

Y

Acetic Acid Removal
(115°C, vacuum)

Y

Ring Closure
(150-180°C)
with catalyst

Purification
Y

Filtration

A4

Washing with
o-dichlorobenzene and water

Crude Pigment Violet 23

Click to download full resolution via product page

Caption: A flowchart illustrating the general synthesis process of Pigment Violet 23.
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Toxicological Profile

Pigment Violet 23 is generally considered to have low acute toxicity.[15] However, as with any
fine powder, inhalation of dust should be avoided.[16]

ble 3: S ¢ Toxicological

Test Result Reference(s)

Acute Oral Toxicity (LD50, rat) > 5,000 mg/kg

Skin Irritation (rabbit) Non-irritant [8][15]
Eye Irritation (rabbit) Irritant [15]
Skin Sensitization Not observed in animal studies  [16]

o No genotoxic potential
Mutagenicity ) [16]
revealed in tests

Experimental Protocol for Cytotoxicity Assessment (General):

While specific detailed protocols for Pigment Violet 23 are not readily available in the public
domain, a general methodology for assessing the cytotoxicity of a compound like this in vitro
would involve:

o Cell Culture: Mouse fibroblast cells (or other relevant cell lines) are cultured in a suitable
medium under standard conditions (e.g., 37°C, 5% COz2).

o Compound Preparation: A stock solution of Pigment Violet 23 is prepared in a suitable
solvent (e.g., DMSO) and then diluted to various concentrations in the cell culture medium.

o Cell Treatment: The cultured cells are exposed to different concentrations of the pigment for
a defined period (e.g., 24, 48, or 72 hours).

 Viability Assay: Cell viability is assessed using a standard assay such as the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial
metabolic activity as an indicator of cell viability.
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o Data Analysis: The results are used to determine the concentration of the pigment that
causes a 50% reduction in cell viability (IC50).
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Caption: A generalized workflow for assessing the in vitro cytotoxicity of a chemical compound.

Biological Activity and Signaling Pathways

Currently, there is no significant evidence in the scientific literature to suggest that Pigment
Violet 23 has any specific biological activity or interacts with known signaling pathways in a
manner relevant to drug development. Its primary interaction with biological systems appears to
be related to its physical presence and toxicological profile at high concentrations.

Conclusion

C.1. Pigment Violet 23 (CAS 6358-30-1) is a chemically stable organic pigment with a well-
defined set of physical properties that make it suitable for a wide range of industrial
applications. Its toxicological profile indicates low acute toxicity, although it can be an eye
irritant. For researchers and scientists, understanding these properties is crucial for its safe
handling and potential for new applications. For professionals in drug development, while
Pigment Violet 23 does not currently present itself as a therapeutic agent, its low toxicity and
high stability could make it a person of interest as a potential excipient or colorant in certain
topical or device-related applications, pending further detailed biological evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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